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Compound of Interest

Compound Name: N-(3-Aminopropyl)morpholine

Cat. No.: B057628 Get Quote

An In-depth Technical Guide to the Synonyms and Identifiers of N-(3-
Aminopropyl)morpholine

For researchers, scientists, and professionals in drug development, precise chemical

identification is paramount. This guide provides a comprehensive overview of the synonyms,

trade names, and registry numbers for N-(3-Aminopropyl)morpholine, a versatile bifunctional

molecule used in a wide array of chemical syntheses.

Introduction to N-(3-Aminopropyl)morpholine
N-(3-Aminopropyl)morpholine is a heterocyclic organic compound featuring a morpholine

ring substituted with a 3-aminopropyl group at the nitrogen atom.[1] This structure imparts both

tertiary amine functionality within the ring and a reactive primary amine on the side chain. It

typically appears as a colorless to pale yellow liquid with a mild, fish-like amine odor.[1][2] Its

utility spans various industrial and research applications, including as a curing agent for epoxy

resins, a corrosion inhibitor, a catalyst, and an intermediate in the synthesis of pharmaceuticals,

agrochemicals, and surfactants.[3][4]

Synonyms and Identifiers
The chemical literature and commercial databases refer to N-(3-Aminopropyl)morpholine by

a multitude of names. This can often lead to confusion when conducting literature searches and

procuring materials. The following tables provide a structured summary of the most common

synonyms and official identifiers.
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Chemical Names and Synonyms
Synonym Type Name

Preferred IUPAC Name 3-morpholin-4-ylpropan-1-amine

Systematic Names 3-morpholinopropan-1-amine[1]

4-Morpholinepropanamine[1][5]

3-(4-Morpholinyl)-1-propanamine[1]

1-Amino-3-morpholinopropane[1][5]

Common Synonyms 3-Morpholinopropylamine[1][2][6]

N-(3-Aminopropyl)morpholine[1][2][7]

4-(3-Aminopropyl)morpholine[1][6]

Aminopropylmorpholine[1]

N-Aminopropylmorpholine[1]

gamma-Morpholinopropylamine[1]

Other Names 3-(morpholin-4-yl)propylamine[1]

4-Morpholinepropylamine[1]

N-(3-Aminopropyl)morfolin[1]

Registry Numbers and Database Identifiers
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Identifier Value

CAS Registry Number 123-00-2[1][6][7]

EC Number 204-590-2[1][6][7]

PubChem CID 61055[1]

ChEBI ID CHEBI:86554[1]

UNII 9A09425QD6[7]

UN Number 2735[1][7]

NSC Number 1081[1][7]

DSSTox Substance ID DTXSID4041521[1][7]

InChI
InChI=1S/C7H16N2O/c8-2-1-3-9-4-6-10-7-5-

9/h1-8H2[1][6]

InChIKey UIKUBYKUYUSRSM-UHFFFAOYSA-N[1][6]

SMILES C1COCCN1CCCN[1]

Relationships Between Identifiers
To clarify the relationships between the primary chemical name and its various identifiers, the

following diagram illustrates the connections.
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Chemical Identifiers

Common Synonyms

CAS: 123-00-2

IUPAC: 3-morpholin-4-ylpropan-1-amine

InChIKey: UIKUBYKUYUSRSM-UHFFFAOYSA-N

SMILES: C1COCCN1CCCN

3-Morpholinopropylamine

4-(3-Aminopropyl)morpholine

Aminopropylmorpholine

N-Aminopropylmorpholine

N-(3-Aminopropyl)morpholine

Click to download full resolution via product page

Caption: Relationship between the primary name and key identifiers/synonyms.

Experimental Protocols
Due to the nature of this guide focusing on nomenclature, detailed experimental protocols for

synthesis or analysis are beyond its scope. However, researchers can find relevant

experimental details in chemical databases and literature by searching with the identifiers

provided, particularly the CAS number 123-00-2.
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Conclusion
A clear understanding and utilization of the various synonyms and identifiers for N-(3-
Aminopropyl)morpholine are crucial for efficient and accurate scientific communication and

research. This guide provides a consolidated reference to aid researchers in navigating the

chemical literature and supplier catalogs, ensuring the correct identification of this important

chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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